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Compound of Interest

Compound Name: 2-Bromo-4-fluorotoluene

Cat. No.: B074383

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Bromo-4-fluorotoluene (CAS No. 1422-
53-3), a key halogenated aromatic hydrocarbon utilized extensively in synthetic organic
chemistry. Its unique structure, featuring both bromine and fluorine atoms on a toluene ring,
makes it a valuable intermediate for creating complex molecules in the pharmaceutical,
agrochemical, and materials science sectors.[1][2][3]

Core Properties

2-Bromo-4-fluorotoluene is typically a colorless to light yellow liquid at room temperature.[1]
[2][4] Its chemical structure and key identifiers are fundamental to its role as a versatile building
block in synthesis.

Table 1: Chemical Identifiers and Nomenclature
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Identifier

Value

CAS Number

1422-53-3[4][5][6]

Molecular Formula

C7HeBrF[3][5][7]

Molecular Weight 189.02 g/mol [5][7]
IUPAC Name 2-Bromo-4-fluorotoluene
2-Bromo-4-fluoro-1-methylbenzene, 2-methyl-5-
Synonyms
fluorobromobenzene[1][4]
InChl Key SFGFOJPGCOYQJK-UHFFFAOYSA-N[5]

Canonical SMILES

CC1=C(C=C(C=C1)F)Br[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to pale yellow liquid[1][2]
Density 1.526 g/mL at 25 °C[4][5]

Boiling Point 170-172 °C[4][5]

Flash Point 64 °C (147.2 °F) - closed cup[5]

Refractive Index

n20/D 1.528[5]

Solubility

Sparingly soluble in water[1]

Vapor Pressure

1.9+0.3 mmHg at 25°C[8]

Safety and Handling

Proper handling of 2-Bromo-4-fluorotoluene is crucial. It is classified as an irritant and

requires appropriate personal protective equipment (PPE).

Table 3: GHS Hazard and Precautionary Statements
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Category

Code

Description

Hazard Statements

H315

Causes skin irritation[5][9]

Causes serious eye irritation[5]

H319
[9]
May cause respirato
H335 ) .y. P i
irritation[5][9]
Signal Word Warning([5]
Precautionary Statements P261

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay[5][10]

P280

Wear protective
gloves/protective clothing/eye
protection/face protection[5]
[10]

P302 + P352

IF ON SKIN: Wash with plenty
of water[5][10]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing[5][10]

Storage

P403 + P233

Store in a well-ventilated
place. Keep container tightly
closed[10]

Experimental Protocols & Synthesis

The primary application of 2-Bromo-4-fluorotoluene is as an intermediate. Its synthesis is a

critical process for ensuring a high-purity starting material for subsequent reactions.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/363847
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-fluorotoluene
https://www.sigmaaldrich.com/JP/ja/product/aldrich/363847
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-fluorotoluene
https://www.sigmaaldrich.com/JP/ja/product/aldrich/363847
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-fluorotoluene
https://www.sigmaaldrich.com/JP/ja/product/aldrich/363847
https://www.sigmaaldrich.com/JP/ja/product/aldrich/363847
https://www.chemicalbook.com/msds/2-bromo-4-fluorotoluene.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/363847
https://www.chemicalbook.com/msds/2-bromo-4-fluorotoluene.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/363847
https://www.chemicalbook.com/msds/2-bromo-4-fluorotoluene.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/363847
https://www.chemicalbook.com/msds/2-bromo-4-fluorotoluene.pdf
https://www.chemicalbook.com/msds/2-bromo-4-fluorotoluene.pdf
https://www.benchchem.com/product/b074383?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis via Electrophilic Bromination of 4-
Fluorotoluene

A common method for preparing 2-Bromo-4-fluorotoluene involves the direct bromination of

4-fluorotoluene.

Methodology:

Reaction Setup: A solution of 4-fluorotoluene (110 g) in glacial acetic acid (40 ml) is prepared
in a reaction vessel. Iron powder (1.1 g) and iodine (1.1 g) are added as catalysts.[11]

Reagent Addition: A solution of bromine (160 g) in glacial acetic acid (60 ml) is added all at
once to the 4-fluorotoluene solution.[11]

Temperature Control: The reaction is initially exothermic. The temperature is maintained
between 25-27 °C, first by cooling with a water bath and then, if necessary, by gentle
warming.[11]

Reaction Time: The mixture is stirred at this temperature for 3 hours to ensure the reaction
proceeds to completion.[11]

Workup and Isolation: The glacial acetic acid and any unreacted 4-fluorotoluene are
removed by distillation under vacuum.[11]

Purification: The resulting crude product, a mixture of monobrominated isomers (primarily 2-
bromo-4-fluorotoluene and 3-bromo-4-fluorotoluene), is purified by fractional distillation on
a column to separate the isomers based on their different boiling points.[11]
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Applications in Research and Drug Development

The differential reactivity of the C-Br and C-F bonds makes 2-Bromo-4-fluorotoluene a highly
versatile intermediate.[1] The bromine atom can readily participate in cross-coupling reactions
(e.g., Suzuki, Heck, Buchwald-Hartwig) to form new carbon-carbon or carbon-heteroatom
bonds, while the fluorine atom often enhances the metabolic stability and binding affinity of the

Synthesis Workflow
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Synthesis and Purification Workflow

final drug molecule.[12][13]

e Pharmaceutical Intermediates: It serves as a crucial starting material in the synthesis of
complex active pharmaceutical ingredients (APIs).[2][14] Its structure is a key component for
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building molecules with specific biological activities.[2]

o Agrochemical Intermediates: The compound is a building block for advanced pesticides,
herbicides, and fungicides that are essential for crop protection.[2][4][14]

o Material Science & Organic Electronics: It is used in the production of specialty polymers and
in the fabrication of organic semiconductors for electronic devices.[3]

Role as a Chemical Intermediate

2-Bromo-4-fluorotoluene
(Building Block)

Synthetic Transformations
(e.g., Cross-Coupling Reactions)

Pharmaceuticals Agrochemicals Advanced Materials
(APIs, Drug Candidates) (Pesticides, Herbicides) (Polymers, Organic Electronics)

Click to download full resolution via product page
Applications of 2-Bromo-4-fluorotoluene

Analytical Characterization

The identity and purity of 2-Bromo-4-fluorotoluene are confirmed using standard analytical
techniques. Spectroscopic data is widely available for reference.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and *3C NMR are used to
confirm the molecular structure.[9][15]

« Infrared (IR) Spectroscopy: IR spectra help identify the characteristic functional groups and
the aromatic substitution pattern.[9][16]
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e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern, confirming the elemental composition.[9]

e Gas Chromatography (GC): GC is often employed to determine the purity of the compound,
typically specified as =298%.[3][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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